N-(2-methoxyphenethyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-23-15-5-3-2-4-12(15)6-7-20-16(22)14-11-24-17(21-14)13-10-18-8-9-19-13/h2-5,8-11H,6-7H2,1H3,(H,20,22)
• InChI Key: ODSCUCBUKMDCEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2=CSC(=N2)C3=NC=CN=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

N-(2-methoxyphenethyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide, also known as MPPT, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound is a selective and potent inhibitor of the enzyme monoamine oxidase A (MAO-A), which plays a crucial role in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. In

Scientific Research Applications

Synthesis and Chemical Characterization

Research has delved into the synthesis and characterization of complex compounds, including those related to N-(2-methoxyphenethyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide, to understand their structure and properties. For instance, Kumara et al. (2018) synthesized novel pyrazole derivatives, characterizing them through NMR, mass spectra, and other techniques, revealing insights into their molecular geometries and electronic structures, including their thermal stability and non-linear optical properties (Kumara et al., 2018). Similarly, Witalewska et al. (2019) used N-ethoxycarbonylpyrene- and perylene thioamides as building blocks for synthesizing fluorescent dyes, exploring their fluorescence properties and potential applications (Witalewska et al., 2019).

Biological Applications and Pharmacological Potential

Significant research efforts are focused on exploring the pharmacological potential of compounds with similar structural features. Fedotov et al. (2022) studied the synthesis and properties of pyrazole and 1,2,4-triazole derivatives, highlighting their strategic role in modern medicine and their significant pharmacological potential among derivatives of these heterocycles (Fedotov et al., 2022). Vicentini et al. (2005) synthesized and screened pyrazole derivatives as potential inhibitors of photosynthetic electron transport, indicating their potential in agricultural chemistry (Vicentini et al., 2005).

Material Science and Optical Properties

Research also extends to the study of compounds for material science applications and their optical properties. The work by Mori et al. (2021) on the synthesis, characterization, and docking studies of alkyne-containing thiazole derivatives demonstrates the broad applicability of such compounds, including their antimicrobial activity against various bacteria, showcasing their potential in material science and medical applications (Mori et al., 2021).